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Abstract
Isoanwuweizic acid, also known as Anwuweizonic acid, is a lanostane-type triterpenoid

carboxylic acid isolated from Schisandra propinqua. This document provides a comprehensive

overview of its physicochemical properties, experimental protocols for its isolation and

synthesis, and an exploration of its biological activities, with a focus on its potential as an

anticancer agent. The information is presented to support further research and development of

this natural product.

Physicochemical Properties
The fundamental physicochemical properties of Isoanwuweizic acid are crucial for

understanding its behavior in biological systems and for the development of analytical methods

and formulations.
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Property Value Source

Systematic Name
(24Z)-3-Oxo-lanosta-8,24-dien-

26-oic acid
[1]

Synonyms Anwuweizonic acid [1]

Molecular Formula C₃₀H₄₆O₃ [1]

Molecular Weight 454.68 g/mol [1]

Appearance Crystalline solid [2]

CAS Number 117020-59-4 [1]

Tabulated Physicochemical Data
A summary of the key physicochemical parameters of Isoanwuweizic acid is provided in the

table below. It is important to note that while some experimental data is available, other values

are predicted based on computational models.

Parameter Value Method Source

Melting Point 126-128 °C Experimental [2]

Boiling Point 566.0 ± 50.0 °C Predicted [1]

pKa 5.01 ± 0.36 Predicted [1]

Solubility Data not available - -

logP (Octanol-Water

Partition Coefficient)
Data not available - -

Note on Solubility and logP: Experimentally determined values for the solubility of

Isoanwuweizic acid in common solvents such as water, methanol, ethanol, and DMSO are not

readily available in the current literature. Similarly, an experimental logP value has not been

reported. The prediction of logP for triterpenoid acids is possible through various computational

methods, though results can vary depending on the algorithm used.[1][3][4] Given its large
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hydrocarbon structure and single carboxylic acid group, Isoanwuweizic acid is expected to be

poorly soluble in water and more soluble in organic solvents.

Experimental Protocols
Detailed methodologies are essential for the replication of scientific findings and for the

advancement of research. This section outlines the protocols for the isolation and synthesis of

Isoanwuweizic acid.

Isolation of Isoanwuweizic Acid from Schisandra
propinqua
The following protocol is a generalized procedure based on methods for isolating triterpenoids

from Schisandra species.

Workflow for Isolation

Dried Plant Material
(Schisandra propinqua) Extraction with 95% Ethanol Concentration of Extract Partition with

Petroleum Ether & Ethyl Acetate Ethyl Acetate Fraction Silica Gel Column Chromatography
(Petroleum Ether/Acetone Gradient) Collection of Fractions TLC Analysis Further Purification

(e.g., Recrystallization) Pure Isoanwuweizic Acid

Click to download full resolution via product page

Caption: General workflow for the isolation of Isoanwuweizic acid.

Detailed Methodology:

Extraction: The dried and powdered plant material of Schisandra propinqua is extracted

exhaustively with 95% ethanol at room temperature.[2]

Concentration: The ethanolic extract is concentrated under reduced pressure to yield a crude

extract.

Partitioning: The crude extract is suspended in hot water and partitioned successively with

petroleum ether and ethyl acetate. The ethyl acetate fraction, containing the triterpenoids, is

collected.[2]
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Silica Gel Column Chromatography: The ethyl acetate fraction is subjected to column

chromatography on silica gel (230-400 mesh).[5]

Column Preparation: A slurry of silica gel in a non-polar solvent (e.g., petroleum ether or

chloroform) is packed into a glass column.[5]

Sample Loading: The dried ethyl acetate extract is mixed with a small amount of silica gel

and loaded onto the top of the column (dry loading method).[6]

Elution: The column is eluted with a gradient of increasing polarity, starting with petroleum

ether and gradually increasing the proportion of acetone.[2]

Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer

Chromatography (TLC) to identify those containing Isoanwuweizic acid.[7]

Purification: Fractions containing the target compound are combined, and the solvent is

evaporated. The resulting solid can be further purified by recrystallization from a suitable

solvent system, such as ether/petroleum ether, to yield pure crystalline Isoanwuweizic acid.

[2]

Synthesis of Isoanwuweizic Acid
Isoanwuweizic acid can be synthesized from its precursor, Anwuweizic acid, through an

oxidation reaction.

Synthetic Scheme

Anwuweizic Acid Oxidation
(e.g., Jones Reagent)

Na2Cr2O7, H2SO4 Isoanwuweizic Acid

Click to download full resolution via product page

Caption: Synthesis of Isoanwuweizic acid from Anwuweizic acid.

Detailed Methodology:

Reaction Setup: Anwuweizic acid is dissolved in a suitable solvent such as ether.
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Oxidation: An aqueous solution of an oxidizing agent, such as Jones reagent (a solution of

chromium trioxide in sulfuric acid) or a solution of sodium dichromate in sulfuric acid, is

added to the solution of Anwuweizic acid. The reaction mixture is stirred at room

temperature.

Workup: After the reaction is complete, the ethereal layer is separated, and the aqueous

layer is extracted with ether. The combined organic layers are washed, dried, and

concentrated.

Purification: The crude product can be purified by column chromatography on silica gel to

yield pure Isoanwuweizic acid.

Biological Activity and Signaling Pathways
Isoanwuweizic acid has been identified as a putative anticancer agent.[2][8]

Anticancer Activity
Cytotoxicity: Isoanwuweizic acid has demonstrated cytotoxic activity against human H9

cancer cells with an IC₅₀ value of 2.14 μg/mL.[2]

Postulated Signaling Pathways in Anticancer Action
While the specific signaling pathways modulated by Isoanwuweizic acid have not been fully

elucidated, the mechanisms of action of structurally similar triterpenoids, such as ursolic acid,

provide valuable insights into its potential targets. The following diagram illustrates some of the

key signaling pathways commonly affected by anticancer triterpenoids.

Potential Anticancer Signaling Pathways
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Caption: Postulated anticancer signaling pathways modulated by Isoanwuweizic acid.
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Based on studies of related triterpenoids, Isoanwuweizic acid may exert its anticancer effects

through the modulation of several key signaling pathways:[6][9]

PI3K/Akt/mTOR Pathway: This pathway is crucial for cell growth, proliferation, and survival.

Triterpenoids often inhibit this pathway, leading to decreased cancer cell proliferation.[6]

JAK/STAT Pathway: The JAK/STAT pathway is involved in cell proliferation, differentiation,

and apoptosis. Inhibition of this pathway, particularly STAT3, is a common mechanism for the

anticancer activity of natural products.[9]

Mitochondrial Apoptosis Pathway: Triterpenoids can induce apoptosis by modulating the

expression of Bcl-2 family proteins, leading to the release of cytochrome c from the

mitochondria and subsequent activation of caspases.[6]

Further research is required to definitively identify the specific molecular targets and signaling

pathways directly affected by Isoanwuweizic acid.

Conclusion
Isoanwuweizic acid is a promising natural product with demonstrated anticancer potential.

This guide has summarized its known physicochemical properties and provided an overview of

experimental protocols for its study. The lack of comprehensive solubility and logP data, as well

as a detailed understanding of its mechanism of action, highlights key areas for future

research. Elucidating these aspects will be critical for the potential development of

Isoanwuweizic acid as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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